Cas no 2171206-36-1 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid)

• Product Name: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• CAS No: 2171206-36-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6166921
• PubChem ID: 165822750
• Update Time: 2025-11-06

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pentanoic acid
• EN300-1576721
• 2171206-36-1

• Inchi： 1S/C25H30N2O5/c1-3-9-22(24(30)26-16(4-2)14-23(28)29)27-25(31)32-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-22H,3-4,9,14-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16-,22+/m0/s1
• InChI Key： UHJSQQXNTWHLLE-KSFYIVLOSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid

Introduction to (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic Acid (CAS No. 2171206-36-1)

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171206-36-1, belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways. Its unique structural features, characterized by a complex amino acid derivative backbone and a fluorenylmethoxycarbonyl (Fmoc) protective group, make it a valuable tool for synthetic chemists and biologists alike.

The molecular structure of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of an Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during coupling reactions. This protective group ensures that the compound can be handled and manipulated with precision, allowing for controlled modifications and functionalizations.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Recent studies have highlighted the importance of enantiomerically pure compounds in drug design, particularly in the context of central nervous system (CNS) drugs. The stereochemistry of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid, with its specific (3S)-(2R) configuration, makes it an ideal candidate for investigating the effects of chirality on biological activity.

In addition to its stereochemical properties, the compound's extended pentanamidopentanoic acid backbone suggests potential interactions with various biological targets. This structural motif is reminiscent of natural amino acids and peptides, which often serve as key signaling molecules in living organisms. By leveraging this structural similarity, researchers can explore the compound's ability to modulate enzyme activity, receptor binding, and other critical biological processes.

Recent advancements in computational chemistry have enabled more sophisticated predictions of molecular behavior, further enhancing the utility of compounds like (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how this compound might interact with proteins and other biomolecules. These computational approaches are particularly valuable for predicting binding affinities, identifying potential side effects, and optimizing drug candidates before experimental validation.

The synthesis of such complex molecules presents significant challenges, but recent innovations in synthetic methodologies have made it increasingly feasible to produce high-purity samples. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical reactors have streamlined the process, allowing for rapid production and scalability. These advancements are crucial for ensuring that researchers have access to sufficient quantities of the compound for both preclinical studies and clinical trials.

Preclinical research on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid has already revealed promising results in several disease models. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and neurodegeneration. By targeting these pathways, the compound could potentially offer therapeutic benefits for conditions such as rheumatoid arthritis or Alzheimer's disease. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of fluorinated aromatic groups in medicinal chemistry cannot be overstated. The incorporation of a fluorenylmethoxycarbonyl moiety not only enhances the stability of the molecule but also improves its solubility and bioavailability. These properties are critical for ensuring that the compound can reach its target site effectively within an organism. Additionally, fluorine atoms can influence metabolic pathways, making them valuable for designing drugs with prolonged half-lives or reduced susceptibility to degradation.

In conclusion, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2171206-36-1) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it a promising candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.